3-(3-Hydroxy-4-methoxybenzyl)-5,7-dihydroxychroman-4-one

• CAS No.: 107585-75-1
• Product Name: 3-(3-Hydroxy-4-methoxybenzyl)-5,7-dihydroxychroman-4-one
• Molecular Formula: C17H16O6
• Molecular Weight: 316.3 g/mol
• IUPAC Name: 5,7-dihydroxy-3-[(3-hydroxy-4-methoxyphenyl)methyl]-2,3-dihydrochromen-4-one
• Standard InChI: InChI=1S/C17H16O6/c1-22-14-3-2-9(5-12(14)19)4-10-8-23-15-7-11(18)6-13(20)16(15)17(10)21/h2-3,5-7,10,18-20H,4,8H2,1H3
• Standard InChIKey: WIBOONWRYQFYQJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CC2COC3=CC(=CC(=C3C2=O)O)O)O
• Canonical SMILES: COC1=C(C=C(C=C1)CC2COC3=CC(=CC(=C3C2=O)O)O)O
• Appearance: Powder
• Melting Point: 140-142°C
• Physical Description: Solid
• Description: 5, 7-Dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-4-chromanone, also known as 3'-hydroxy-3, 9-dihydroeucomin, belongs to the class of organic compounds known as homoisoflavanones. These are homoisoflavonoids with a structure based on the chromanone system. Chromanone is a bicyclic compound consisting of a 3, 4-dihydro-1-benzopyran, which bears a ketone group at the 4-position. 5, 7-Dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-4-chromanone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 5, 7-dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-4-chromanone is primarily located in the membrane (predicted from logP). Outside of the human body, 5, 7-dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-4-chromanone can be found in herbs and spices. This makes 5, 7-dihydroxy-3-(3-hydroxy-4-methoxybenzyl)-4-chromanone a potential biomarker for the consumption of this food product.
• PubChem Compound: 404571
• Last Modified: Nov 11 2021